Methyl (3R,6R)-2,2-difluoro-5-azaspiro[2.3]hexane-6-carboxylate;hydrochloride

• IUPAC Name: methyl (3R,6R)-2,2-difluoro-5-azaspiro[2.3]hexane-6-carboxylate;hydrochloride
• InChI: InChI=1S/C7H9F2NO2.ClH/c1-12-5(11)4-6(3-10-4)2-7(6,8)9;/h4,10H,2-3H2,1H3;1H/t4-,6+;/m0./s1
• InChI Key: BBGMTWWTUZCUFP-SCBRTWSOSA-N
• Canonical SMILES: COC(=O)C1C2(CC2(F)F)CN1.Cl
• Isomeric SMILES: COC(=O)[C@H]1[C@@]2(CC2(F)F)CN1.Cl
• Molecular Formula: C7H10ClF2NO2
• Molecular Weight: 213.61 g/mol

Description

The compound “Methyl (3R,6R)-2,2-difluoro-5-azaspiro[2.3]hexane-6-carboxylate;hydrochloride” is a complex organic molecule. It contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom. The presence of the term “azaspiro” indicates that one of the rings in the spirocyclic structure contains a nitrogen atom. The “difluoro” suggests the presence of two fluorine atoms, and “carboxylate” indicates the presence of a carboxyl group (−COO−) in the molecule.

Molecular Structure Analysis

The molecular structure of such compounds can be analyzed using techniques like X-ray diffraction, infrared spectroscopy, and 13C-NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the functional groups present in the molecule. For instance, the carboxylate group could undergo reactions typical of carboxylic acids, such as esterification or amide formation.

Scientific Research Applications

Synthesis of Bicyclo[3.1.0]hexanes

The compound is utilized in the synthesis of bicyclo[3.1.0]hexanes, which are valuable for their all-carbon quaternary center. . The process is highly diastereoselective and yields important building blocks for medicinal chemistry.

Development of Bio-active Compounds

Bicyclo[2.1.1]hexanes, which can be derived from the compound , play an increasingly important role in the development of new bio-active compounds. .

Enantioselective Synthesis

The compound serves as a precursor in the enantioselective synthesis of bicyclo[2.2.1]heptane-1-carboxylates. .

Inertial Measurement/Navigation Systems

Although not directly related to the compound EN300-7426390, the code “EN300” is associated with EMCORE’s precision fiber optic inertial measurement/navigation units. .

Control of N-Nitrosamine Impurities

The compound may be studied in the context of controlling N-nitrosamine impurities in chemical drug production. .

Chemical Space Exploration

The compound’s structure allows for the exploration of new atom and exit-vector arrangements in bicyclo[2.1.1]hexane scaffolds. .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For instance, compounds containing fluorine atoms can be potentially hazardous due to the high reactivity of fluorine.